![molecular formula C9H18FN3O B1465299 2-Amino-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one CAS No. 2000569-44-6](/img/structure/B1465299.png)
2-Amino-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one
Overview
Description
2-Amino-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one, also known as 2-Amino-1-fluoroethylpiperazine (AEP), is a heterocyclic compound used in a variety of scientific research applications. It is a derivative of piperazine, and is composed of a six-membered ring with a nitrogen atom at the center. AEP is a versatile compound that can be used as a building block for synthesizing a range of compounds, and has a wide range of applications in the field of biochemistry and pharmacology.
Scientific Research Applications
Luminescent Properties and Electron Transfer
Research has explored novel compounds with luminescent properties, focusing on photo-induced electron transfer mechanisms. One study synthesized model compounds with naphthalimide and piperazine substituents, showing that these compounds exhibit fluorescence quenching by the photo-induced electron transfer process. This property makes them suitable for applications in fluorescent probes and materials science (Gan et al., 2003).
Antiviral Activity
Compounds structurally related to 2-Amino-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one have been synthesized for potential antiviral applications. For instance, derivatives have been evaluated for their anti-HIV activity, showcasing the potential of such compounds in developing new therapeutic agents (Al-Masoudi et al., 2007).
Chemical Synthesis and Material Science
The synthesis of compounds with specific structural features, like the target molecule, has implications in material science and chemical synthesis methodologies. Studies report the synthesis of compounds with piperazine and other substituents, aiming to develop materials with specific physical or chemical properties (Grijalvo et al., 2015).
Fluorescent Logic Gates
The development of solvent-polarity reconfigurable fluorescent logic gates using compounds with piperazine structures indicates the potential of such molecules in creating advanced sensing and computing devices. These molecules can change their logic functions based on the solvent polarity, offering versatile tools for biochemical and environmental sensing (Gauci & Magri, 2022).
Anticancer Activity
Piperazine-based compounds have been investigated for their antitumor activities, indicating the therapeutic potential of such structures in oncology. Research into the synthesis and evaluation of these compounds against tumor DNA methylation suggests their utility in developing novel anticancer drugs (Hakobyan et al., 2020).
properties
IUPAC Name |
2-amino-1-[4-(2-fluoroethyl)piperazin-1-yl]propan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18FN3O/c1-8(11)9(14)13-6-4-12(3-2-10)5-7-13/h8H,2-7,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZNVDRQSOFMAAU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCN(CC1)CCF)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18FN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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